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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347

The durability and aesthetic stability of coatings are paramount in numerous applications, from
automotive finishes to industrial protective layers. A critical factor determining this stability is the
lightfastness of the colorants used. This guide provides a detailed comparison of the
lightfastness of Solvent Black 34, a metal-complex dye, against other common black colorants
used in the coatings industry. The information presented is intended for researchers and
formulators to make informed decisions based on objective data and standardized testing
protocols.

Comparative Lightfastness Data

The lightfastness of colorants is most commonly evaluated using the Blue Wool scale, as
specified in standards such as ISO 105-B02.[1] This scale ranges from 1 (very poor
lightfastness) to 8 (outstanding lightfastness), with each successive number representing
approximately double the fastness of the previous one.[2][3]
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Colorant Type

Color Index
Name

Lightfastness
Rating (Blue
Wool Scale)

Key
Characteristic
s

Metal-Complex
Solvent Black 34
Dye

Solvent Black 34

Good all-around
performance with
excellent
solubility in

organic solvents.

Metal-Complex
Solvent Black 27
Dye

Solvent Black 27

Similar to SB 34,
offering very
good to excellent
lightfastness.[4]

[5]L6]

Metal-Complex
Solvent Black 29
Dye

Solvent Black 29

Exhibits excellent
heat resistance
and

lightfastness,
making it suitable
for demanding
applications.[7]

[8][9]

Nigrosine Azine Dye

Solvent Black 7

Lower
lightfastness
compared to
metal-complex
dyes, may not be
suitable for
applications
requiring high
durability.J10][11]

Carbon Black Inorganic

Pigment

Pigment Black 7

8 (ASTM
Category )

Superior
lightfastness and
UV resistance;
as a pigment, it

creates opaque
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coatings.[12][13]
[14]

Discussion of Alternatives

Metal-Complex Dyes: Solvent Black 27 and Solvent Black 29

Solvent Black 27 and Solvent Black 29 are also 1:2 metal-complex dyes and, as such, are the
most direct alternatives to Solvent Black 34.[6][9] Technical data indicates their lightfastness is
rated between 7 and 8, suggesting they may offer equal or slightly superior performance in
applications where maximum resistance to fading is critical.[4][5][7] Like Solvent Black 34,
they offer excellent solubility in a wide range of organic solvents and compatibility with various
resin systems, making them suitable for wood stains, printing inks, and various industrial
coatings.[4][15]

Nigrosine Dyes: Solvent Black 7

Nigrosine (Solvent Black 7) is an azine-class dye that offers a cost-effective solution for
coloring coatings.[10][16] However, its lightfastness rating of 4-6 is significantly lower than that
of metal-complex dyes.[11] This makes it unsuitable for exterior applications or products
exposed to prolonged periods of direct sunlight, where noticeable fading would occur. Its use is
typically restricted to applications like shoe polish, carbon paper, and some inks where
lightfastness is not the primary performance criterion.[17]

Inorganic Pigments: Carbon Black

For applications demanding the highest degree of permanence, Carbon Black (Pigment Black
7) is the industry benchmark.[12] It is classified with a lightfastness rating of | by the American
Society for Testing and Materials (ASTM), which corresponds to the highest step (8) on the
Blue Wool scale.[13] Carbon black functions by absorbing UV radiation, which contributes to its
exceptional weather resistance.[14] However, a critical distinction is that Carbon Black is a
pigment, not a dye. This means it is dispersed, not dissolved, in the coating binder. The primary
consequence is that it produces opaque films, whereas solvent dyes like Solvent Black 34 are
used for transparent coatings or tints.

Experimental Protocol for Lightfastness Testing
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The following methodology outlines a standardized procedure for evaluating the lightfastness of
colorants in coatings, based on the principles of ISO 105-B02 and ASTM D4303.[18]

1. Principle: A coating containing the colorant under investigation is applied to a substrate. The
specimen is then exposed to a calibrated artificial light source that simulates sunlight under
controlled environmental conditions. The change in color is periodically assessed by comparing
the exposed portion of the specimen to a masked, unexposed portion and to a set of
standardized Blue Wool references that are exposed simultaneously.[2][19]

2. Apparatus:

o Xenon Arc Weather-Ometer: An instrument equipped with a xenon arc lamp filtered to
simulate solar radiation through window glass.[18] The device must allow for the control of
irradiance, temperature, and relative humidity.

e Spectrophotometer or Colorimeter: For quantitative measurement of color change (AE),
calculated using the CIE 1976 Lab color difference equation.[18]

3. Materials:

o Test Panels: Substrate material appropriate for the coating being tested (e.g., steel,
aluminum, wood).

o Coating Formulation: The colorant is incorporated into a clear coating binder at a specified
concentration.

e Blue Wool Standards (ISO 105-B02): A set of eight standardized blue wool textile swatches,
numbered 1 through 8, with known lightfastness.[3]

e Opaque Mask: A thin, opaque material (e.g., aluminum foil) to cover a portion of the test
specimens and the Blue Wool standards.

4. Procedure:

e Sample Preparation:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://store.astm.org/d4303-99.html
https://atlas-mts.com.br/wp-content/uploads/2023/11/Atlas-SG106-Textile-Test-Methods-2023-07-31.pdf
https://www.q-lab.com/education/understanding-reference-materials-used-iso-105-b02
https://store.astm.org/d4303-99.html
https://store.astm.org/d4303-99.html
https://vichem.vn/en/blue-wool-scale-the-gold-standard-for-assessing-color-fastness-in-industry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

[e]

Prepare the colored coating by dispersing or dissolving the colorant (e.g., Solvent Black
34) in the chosen binder system.

[e]

Apply the coating to the test panels at a uniform film thickness.

o

Allow the panels to cure completely according to the manufacturer's specifications.

[¢]

Prepare identical specimens for all alternative colorants being tested for comparison.

e EXxposure:

o Mount the prepared test panels and the full set of Blue Wool standards (1-8) onto holders
within the xenon arc apparatus.

o Cover one-half of each test panel and one-half of each Blue Wool standard with an
opaque mask.

o Set the exposure conditions according to ISO 105-B02 (e.g., irradiance of 42 W/m2, Black
Standard Temperature of 50°C, and controlled humidity).[20]

o Initiate the exposure.
e Evaluation:

o Periodically interrupt the exposure to assess the fading of the specimens and the Blue
Wool standards.

o Visually compare the color difference between the exposed and unexposed sections of a
test specimen.

o This color change is then compared to the color change observed in the exposed Blue
Wool standards.

o The lightfastness rating is the number of the Blue Wool standard that exhibits a similar
degree of fading to the test specimen.[1] For a more objective measure, use a
spectrophotometer to determine the color change (AE*).

Experimental Workflow Visualization
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Caption: Workflow for lightfastness evaluation of coating colorants.
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Conclusion

Solvent Black 34 demonstrates good lightfastness (rating of 7), making it a reliable choice for
many coating applications where color stability is important. For applications requiring the
utmost durability and resistance to fading, alternatives such as Solvent Black 27 and Solvent
Black 29 offer a potential performance advantage with ratings of 7-8. For maximum
permanency in opaque systems, Carbon Black pigment remains the unparalleled choice with a
top rating of 8. Conversely, for less demanding, cost-sensitive applications, Nigrosine (Solvent
Black 7) can be considered, with the caveat of its significantly lower lightfastness. The selection
of an appropriate black colorant ultimately requires a balance between performance
requirements, transparency needs, and cost considerations, informed by standardized testing
as outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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